Cas no 1224742-18-0 (4-Iodooxazole)

• Product Name: 4-Iodooxazole
• CAS No: 1224742-18-0
• MF: C₃H₂INO
• MW: 194.958552837372
• CID: 2897254
• Update Time: 2025-05-24

4-Iodooxazole Chemical and Physical Properties

Names and Identifiers

• 4-iodooxazole
• Oxazole, 4-iodo-
• 4-Iodooxazole

• Inchi： 1S/C3H2INO/c4-3-1-6-2-5-3/h1-2H
• InChI Key： AXRSHCHZHQOGSY-UHFFFAOYSA-N
• SMILES： IC1=COC=N1

Computed Properties

• Exact Mass: 194.91811 g/mol
• Monoisotopic Mass: 194.91811 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.96
• XLogP3: 1
• Topological Polar Surface Area: 26

Additional information on 4-Iodooxazole

Professional Introduction to Compound with CAS No. 1224742-18-0 and Product Name: 4-Iodooxazole

The compound with the CAS number 1224742-18-0 is a specialized chemical entity commonly referred to by the product name 4-Iodooxazole. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. 4-Iodooxazole, characterized by the presence of an iodine atom at the 4-position of an oxazole ring, presents a versatile scaffold for further chemical modifications and biological investigations.

From a structural perspective, 4-Iodooxazole belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their role in various biological processes and pharmaceutical applications. The iodine substituent at the 4-position enhances the reactivity of this molecule, making it a valuable intermediate in synthetic chemistry. This reactivity allows for further functionalization, enabling the development of novel derivatives with tailored biological activities.

In recent years, there has been a growing interest in 4-Iodooxazole as a key building block in drug discovery. Its unique structural features make it an attractive candidate for designing molecules that interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its utility in the synthesis of inhibitors targeting various therapeutic areas, including cancer and infectious diseases. The ability to modify the oxazole ring while retaining the iodine atom provides researchers with a high degree of flexibility in optimizing drug-like properties.

One of the most compelling aspects of 4-Iodooxazole is its potential in medicinal chemistry. Researchers have leveraged its scaffold to develop small molecules that exhibit significant pharmacological effects. For example, derivatives of 4-Iodooxazole have been investigated for their anti-inflammatory and antimicrobial properties. The iodine atom serves as a handle for further chemical transformations, allowing for the introduction of additional functional groups that can enhance binding affinity and selectivity.

The synthesis of 4-Iodooxazole involves multi-step organic reactions that highlight its synthetic utility. The introduction of the iodine atom at the 4-position can be achieved through various methods, including halogenation reactions and cross-coupling techniques. These synthetic pathways are well-documented in the literature and provide chemists with reliable methods to produce high-purity 4-Iodooxazole for further studies.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Iodooxazole's behavior in biological systems. Molecular modeling studies have revealed insights into how this compound interacts with target proteins, providing valuable information for drug design. By integrating experimental data with computational predictions, researchers can more effectively predict the biological activity of 4-Iodooxazole derivatives, accelerating the drug discovery process.

The pharmaceutical industry has taken note of the potential of 4-Iodooxazole as a lead compound for drug development. Several companies are actively exploring its applications in treating chronic diseases and infections. The versatility of this scaffold allows for the creation of molecules with diverse therapeutic profiles, making it a promising candidate for future clinical trials.

Moreover, the environmental impact of using 4-Iodooxazole in research and pharmaceutical production has been carefully evaluated. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. These green chemistry approaches align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 4-Iodooxazole (CAS No. 1224742-18-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, reactivity, and potential applications make it a valuable tool for developing new drugs and therapies. As research continues to uncover new uses for this compound, its importance in addressing global health challenges is likely to grow.